BENGHE Foundational & Exploratory

Check Availability & Pricing

molecular weight and formula of Fast Red Salt
ITR

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Fast Red Salt ITR
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\ J

Technical Monograph: Fast Red Salt ITR

Physicochemical Characterization & Histochemical Application Guide

Executive Summary

Fast Red Salt ITR is a specialized diazonium compound primarily utilized in enzyme
histochemistry for the colorimetric detection of Alkaline Phosphatase (ALP). Unlike its precursor
amine (Fast Red ITR Base), the "Salt" form is a stabilized diazonium derivative—typically a
zinc chloride double salt—engineered for rapid coupling reactions under mild alkaline
conditions. This guide provides a definitive technical breakdown of its molecular properties,
reaction mechanisms, and validated experimental protocols for drug development and
histological research.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6]

Nomenclature and Classification
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The term "Fast Red Salt ITR" specifically refers to the stabilized diazonium salt, not the amine
base. Researchers must verify the CAS number to ensure the correct reagent is selected for
coupling reactions.

Parameter Technical Specification

Common Name Fast Red Salt ITR

5-(diethylsulfamoyl)-2-
IUPAC Name methoxybenzenediazonium chloride hemi(zinc

chloride) salt

CAS Number 27580-14-9 (Salt) / 97-35-8 (Base - Precursor)
Chemical Formula C11H16CIN3O3S[1][2][3] - ¥2ZNnCl2

Molecular Weight 373.93 g/mol

Appearance Yellow to orange powder

Solubilit Soluble in water; decomposes in hot water or
olubility _
strong alkali

-20°C, desiccated, protected from light
Storage ]
(Hydrolysis prone)

Structural Composition

The molecule consists of a benzene ring substituted with a methoxy group (-OCH?s) at the ortho
position and a diethylsulfamoyl group (-SO2N(C:zH5s)2) at the meta position relative to the
diazonium moiety (-N2*). The zinc chloride (ZnClz2) component acts as a Lewis acid stabilizer,
preventing the spontaneous decomposition of the reactive diazonium cation during storage.

Mechanism of Action: Azo Coupling

In histochemical assays, Fast Red Salt ITR functions as a capture agent. The detection
system relies on the simultaneous coupling principle:

o Enzymatic Hydrolysis: Alkaline Phosphatase (ALP) in the tissue hydrolyzes a substrate
(typically Naphthol AS-MX Phosphate or Naphthol AS-ITR Phosphate) at pH 8.2-9.2.
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 Liberation: This reaction releases a highly reactive naphthol derivative and a phosphate ion.

e Azo Coupling: The liberated naphthol immediately attacks the electrophilic nitrogen of the
Fast Red ITR diazonium cation.

e Precipitation: The result is an insoluble, bright red azo dye precipitate at the site of enzyme
activity.

Reaction Pathway Visualization
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Caption: Mechanism of Alkaline Phosphatase detection via simultaneous azo coupling with
Fast Red Salt ITR.

Validated Experimental Protocol

Application: Detection of Alkaline Phosphatase in Cryogenic Tissue Sections.

Reagent Preparation

 Tris-HCI Buffer (0.1M, pH 8.7): Essential for optimal ALP activity.

e Substrate Solution: Dissolve 2 mg Naphthol AS-MX Phosphate in 200 pL N,N-
Dimethylformamide (DMF).

e Chromogen Solution: Dissolve 10 mg Fast Red Salt ITR in 10 mL Tris-HCI Buffer. Note:
Prepare immediately before use; diazonium salts degrade rapidly in solution.
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Staining Workflow

Step Action Critical Technical Note
o Fix cryosections in cold Avoid formalin if possible; it
1. Fixation ] o )
acetone (-20°C) for 5-10 min. inhibits some ALP isozymes.
Rinse gently in TBS (Tris- Removes fixative which may
2. Wash , , _
Buffered Saline). interfere with pH.
Mix Substrate and Chromogen ]
) ) ) Darkness required. Check
] solutions. Filter onto slides.[4] ] ) )
3. Incubation ) microscopically after 15 min for
[5] Incubate 15-30 min at o
red precipitate.
37°C.
Wash extensively in distilled ) )
4. Stop Halts the enzymatic reaction.

water.

5. Counterstain

Hematoxylin (Mayer’s) for 1-2

min.

Do not overstain; blue nuclei
provide contrast to red

cytoplasm.

6. Mounting

Mount with Aqueous Mounting
Medium.[4]

CRITICAL: Do not use
xylene/alcohol-based media;
the azo dye is soluble in

organic solvents.

Protocol Logic Diagram
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Caption: Step-by-step workflow for ALP staining using Fast Red Salt ITR, emphasizing
aqueous mounting.

Troubleshooting & Scientific Integrity
Stability and Storage (Self-Validating System)

Diazonium salts are inherently unstable. To ensure experimental integrity, perform a negative
control (omit substrate) and a positive control (kidney or intestine tissue) with every run.

» Sign of Degradation: If the dry powder turns brown or cakes, the diazonium group has
decomposed. Discard immediately.

e Solution Stability: Once dissolved in buffer, Fast Red Salt ITR has a half-life of <60 minutes.
Always prepare fresh.

Solubility Artifacts

A common failure mode in drug development histology is the "disappearing stain."
e Cause: The azo dye formed by Fast Red ITR is lipid-soluble and alcohol-soluble.

e Prevention: Avoid ethanol dehydration series. Use only aqueous mounting media (e.g.,
glycerol gelatin or commercial aqueous mounts).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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